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Abstract
1,1-Diethylpropargylamine, also known as N,N-diethylprop-2-yn-1-amine, is a valuable

building block in organic synthesis and a key intermediate in the development of various

pharmaceutical compounds and specialty chemicals.[1][2] Its utility stems from the presence of

a reactive terminal alkyne and a tertiary amine functionality, allowing for diverse chemical

transformations. This guide provides a comprehensive overview of the primary synthetic routes

to 1,1-diethylpropargylamine from diethylamine, with a focus on detailed experimental

protocols, quantitative data analysis, and reaction workflows.

Introduction
The synthesis of propargylamines is of significant interest in medicinal chemistry and materials

science.[3] The propargylamine moiety is a key pharmacophore in several biologically active

molecules. The direct functionalization of diethylamine to introduce a propargyl group is an

efficient method for producing 1,1-diethylpropargylamine. The two principal methods for this

conversion are the direct alkylation of diethylamine with a propargyl halide and the Mannich-

type reaction involving diethylamine, an aldehyde, and acetylene. This document will elaborate

on these synthetic strategies.
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Physicochemical Properties of 1,1-
Diethylpropargylamine
A summary of the key physicochemical properties of the target compound is presented in Table

1.

Property Value Reference

Molecular Formula C₇H₁₃N [1][4][5]

Molecular Weight 111.18 g/mol [4][5]

Boiling Point 118-120 °C [2][6]

Density 0.80 g/mL at 20 °C [2]

Appearance Colorless to yellowish liquid [5]

Mass Spectrometry (ESI, m/z) 112.1 [M+H]⁺ [4]

Synthetic Methodologies
Method 1: Direct Alkylation of Diethylamine with
Propargyl Halide
The most common and direct method for the synthesis of 1,1-diethylpropargylamine is the

nucleophilic substitution reaction between diethylamine and a propargyl halide, such as

propargyl bromide or propargyl chloride.[4][7] This reaction is typically carried out in the

presence of a base to neutralize the hydrohalic acid formed as a byproduct.[4]
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Reactants

Products

Diethylamine Room Temperature

Propargyl Bromide Room Temperature

Base (e.g., K₂CO₃)
Room Temperature

Solvent (e.g., Toluene)
Room Temperature

1,1-Diethylpropargylamine

HBr • Base

Reactants

Products

Diethylamine Stir at Room Temp

Formaldehyde Solution Stir at Room Temp

Acetylene Gas

Heat (40-80 °C)
Pressure (0.1-0.2 MPa)

Activated Carbon Supported Catalyst
Stir at Room Temp 1,1-Diethylpropargylamine

Water

Heat (40-80 °C)
Pressure (0.1-0.2 MPa)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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